Cas no 58810-87-0 (4-(3-hydroxypropyl)benzoic acid)

4-(3-hydroxypropyl)benzoic acid structure

58810-87-0 structure

Product Name:4-(3-hydroxypropyl)benzoic acid

CAS No:58810-87-0

Molecular Formula:C₁₀H₁₂O₃

Molecular Weight:180.20048

CID:1612323

PubChem ID:3041922

4-(3-hydroxypropyl)benzoic acid Properties

Names and Identifiers

- 4-(3-hydroxypropyl)benzoic acid
- 4-(3-Hydroxypropyl)benzoicacid
- SR 41323
- 4-(3-Hydroxy propyl)benzoic acid
- MFCD01762637
- (Hydroxy-3 propyl)-4 benzoic acid
- 58810-87-0
- 4-Hydroxypropylbenzoic acid
- 4-(3-Hydroxypropyl)benzoic acid
- Benzoic acid, 4-(3-hydroxypropyl)-
- SCHEMBL599995
- SQVHRJXGOIGDTD-UHFFFAOYSA-N
- DTXSID90207541
- DA-04623
- +Expand
- InChIKey： SQVHRJXGOIGDTD-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H12O3/c11-7-1-2-8-3-5-9(6-4-8)10(12)13/h3-6,11H,1-2,7H2,(H,12,13)
- SMILES： C1=CC(=CC=C1CCCO)C(=O)O

Computed Properties

Exact Mass: 180.07866
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 180.079
Heavy Atom Count: 13
Complexity: 160
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Topological Polar Surface Area: 57.5Å²

Experimental Properties

PSA: 57.53
Refractive Index: 1.571
Boiling Point: 366.5°C at 760 mmHg
Flash Point: 189.6°C
Density: 1.211

4-(3-hydroxypropyl)benzoic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01EFTB-250mg	4-(3-Hydroxypropyl)benzoic acid	58810-87-0	95%	250mg	$308.00
A2B Chem LLC	AX52495-250mg	4-(3-Hydroxypropyl)benzoic acid	58810-87-0	95%	250mg	$270.00
abcr	AB575145-250mg	4-(3-Hydroxypropyl)benzoic acid, 95%; .	58810-87-0	95%	250mg	€442.00	2024-08-02
Alichem	A019094980-1g	4-(3-Hydroxypropyl)benzoic acid	58810-87-0	95%	1g	$562.00	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1637592-250mg	4-(3-Hydroxypropyl)benzoic acid	58810-87-0	98%	250mg	￥2352.00

4-(3-hydroxypropyl)benzoic acid Related Literature

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3. Metal-free high-adsorption-capacity adsorbent derived from spent coffee grounds for methylene blue†

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6. Unexpectedly large binding constants of azulenes with fullerenes†

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8. Oligosaccharide synthesis on soluble high-molecular weight pHEMA using a photo-cleavable linker†

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9. A simple method for the evaluation of microfluidic architecture using flow quantitation via a multiplexed fluidic resistance measurement†

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10. XX.—On acetoxybenzamic acid, an isomer of hippuric acid

Q. J. Chem. Soc., 1861,13, 235-248

58810-87-0 (4-(3-hydroxypropyl)benzoic acid) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:58810-87-0)4-(3-hydroxypropyl)benzoic acid

Purity:99%

Quantity:5g

Price($):757.0